Cas no 70027-78-0 (1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde)

• Product name: 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde
• CAS No: 70027-78-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1094835
• PubChem ID: 12854441

1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde
• SCHEMBL11096672
• 1,4-dihydro-1-methyl-4-oxoquinoline-3-carbaldehyde
• 70027-78-0
• 1-methyl-3-formyl-4(1H)-quinolone
• SB68219
• LNKSDVZZMDJUJQ-UHFFFAOYSA-N
• 1-methyl-4-oxoquinoline-3-carbaldehyde
• DB-147054
• 1,4-Dihydro-1-methyl-4-oxo-3-quinolinecarboxaldehyde

• Inchi： InChI=1S/C11H9NO2/c1-12-6-8(7-13)11(14)9-4-2-3-5-10(9)12/h2-7H,1H3
• InChI Key： LNKSDVZZMDJUJQ-UHFFFAOYSA-N
• SMILES： CN1C=C(C=O)C(=O)C2=CC=CC=C21

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde

Comprehensive Overview of 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde (CAS No. 70027-78-0)

1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde (CAS No. 70027-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This quinoline derivative is characterized by its unique molecular structure, featuring a methyl group at the 1-position and a carbaldehyde functional group at the 3-position. Its heterocyclic framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and fluorescent probes.

In recent years, the demand for 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde has surged due to its potential applications in drug discovery and organic electronics. Researchers are particularly interested in its role as a precursor for photoactive materials, which are essential for OLEDs (Organic Light-Emitting Diodes) and sensors. The compound's electron-withdrawing properties and conjugated system contribute to its utility in designing advanced functional materials.

One of the most frequently asked questions about CAS No. 70027-78-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and ethanol, making it suitable for laboratory-scale reactions. Its stability is influenced by factors such as pH and temperature, which are critical considerations for industrial applications.

The synthesis of 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde typically involves multistep organic reactions, including cyclization and oxidation processes. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, reducing the reliance on hazardous reagents. This aligns with the growing trend of eco-friendly synthesis in the chemical industry.

From a pharmacological perspective, quinoline-based compounds like this one are explored for their anti-inflammatory and anticancer properties. While 70027-78-0 itself is not a drug, its derivatives are under investigation for targeting specific enzyme pathways. This has sparked interest in structure-activity relationship (SAR) studies to optimize its biological efficacy.

In the context of material science, the compound's luminescent behavior is a hot topic. Its ability to emit light under UV excitation makes it a candidate for bioimaging and diagnostic tools. Researchers are also exploring its integration into nanomaterials for enhanced performance in optoelectronic devices.

For those searching "1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde suppliers" or "CAS 70027-78-0 price," it's important to note that the compound is primarily available through specialty chemical vendors. Pricing varies based on purity grades and batch sizes, with higher purity levels (>98%) being more expensive due to stringent quality control requirements.

In summary, 1-Methyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde (CAS No. 70027-78-0) is a versatile compound with broad applications in medicinal chemistry and advanced materials. Its unique properties continue to inspire innovations across multiple scientific disciplines, making it a subject of ongoing research and commercial interest.